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TWS119 Working Solution Preparation

To prepare a 8 mM stock solution, dissolve TWS119 in cell culture-grade DMSO. Aliquot and store at -80°C
to maintain stability. For in vitro use, dilute the stock into your culture medium immediately before use. The

final DMSO concentration should be kept low (e.g., 0.00625% to 0.1%) to avoid cytotoxicity [1] [2].

Experimental Applications and Protocols

The application of TWS119 varies significantly depending on the cell type and research objectives. The table

below summarizes key parameters from recent studies.

Primary Typical
Cell Type | . Treatment L

Research Working . Key Findings | Effects
System . Duration

Focus Concentration
Human T Maintenance of 7 uM [3] 5-9 days [3] Preserves T,, and Tgcpy
Lymphocytes naive & stem populations; does not impair
(from PBMCs or  cell-like memory IFN-y production in TILS;
TILs) T cells (Tscm) increases IL-2 production

[3].
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Cell Type |
System

Humanyd T
Cells

Mouse CD8* T
Cells (in vitro
culture)

Primary Mouse
Microglia

Primary
Research
Focus

Enhancing
proliferation &
anti-tumor
cytotoxicity

Induction of
stem cell-like
memory T cells

(Tscm)

Polarization to
anti-
inflammatory
phenotype

Typical
Working
Concentration

0.5-4 pM

Treatment
Duration

8 days [1]

(Proliferation) [1]

2 uM [2]

10 pM [5]

Multiple
days (with
cytokine
cocktail) [2]

24 hours [5]

Key Findings | Effects

Enhances proliferation (low
conc.), cytolytic activity,
perforin/granzyme B
expression; induces CD62L"
or CCR5" populations (high
conc.) [1] [4].

Upregulates Ly108*CD62L"
Tscm cells, especially in a
specific transcription factor-
deficient background [2].

Drives microglia toward an
anti-inflammatory state;
ameliorates
neuroinflammation in stroke
models [5].

Detailed Protocol for Human T Cell Culture

This protocol is adapted from studies on tumor-infiltrating lymphocytes (TILs) and peripheral blood
mononuclear cells (PBMCs) [3].

¢ Cell Culture Setup: Plate isolated TILs or PBMCs in 24-well plates. Use complete X-VIVO 15
medium supplemented with 10% FBS, penicillin, streptomycin, and 1000 Ul/mL IL-2.

e Stimulation and Treatment: Pre-coat plates with 1 pg/mL anti-CD3 antibody. Add 1 pg/mL soluble
anti-CD28 antibody to the medium. Add TWS119 to a final concentration of 7 uM. A control group
should receive an equal volume of vehicle (DMSO).

¢ Incubation and Analysis: Culture cells for up to 9 days, harvesting them on days 3, 5, 7, and 9 for
flow cytometry analysis to track phenotypic changes (e.g., naive and memory cell markers). For
cytokine production analysis, on day 5, harvest and re-stimulate cells with PMA and ionomycin for 4-6
hours before intracellular staining for IFN-y and IL-2 [3].

The following diagram illustrates the signaling mechanism of TWS119 and its downstream effects in T cells:
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Key Considerations for Protocol Design

¢ Mechanism Confirmation: The effects of TWS119 are primarily mediated through GSK-3[ inhibition
and subsequent Wnt/B-catenin pathway activation. It is prudent to include pathway verification
assays, such as monitoring (-catenin nuclear localization or phosphorylation of GSK-3[ at Ser9 [6]
[5].

e Concentration Optimization: The biological effects of TWS119 are highly concentration-dependent.
For instance, in yd T cells, lower concentrations (0.5-4 uM) enhance proliferation and cytolytic activity,
while higher concentrations (>4 uM) are more effective at inducing specific surface markers like
CD62L [1]. A dose-response study is recommended for new experimental systems.

e Combination with Cytokines: TWS119 is often used with cytokine cocktails to achieve desired cell
differentiation. For example, combining it with IL-2, IL-7, and IL-15 is effective for generating and
maintaining stem cell-like memory T cells (Tgcpm) [2]-
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Precautions and Controls

¢ Vehicle Control: Always include a vehicle control group (DMSO) treated with the same dilution of
solvent used for TWS119.

e Pathway Specificity: To confirm that the observed effects are due to Wnt/B3-catenin activation,
consider using a specific Wnt pathway inhibitor like IWR-1 as a control in critical experiments [5].

e Cell Health Monitoring: Since TWS119 can affect proliferation and survival pathways, closely
monitor cell density, viability, and apoptosis, especially in long-term cultures.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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